Cas no 946784-24-3 (4-(2,3-Dihydro-1H-inden-5-yloxy)-3-(trifluoromethyl)phenylamine)

• Product Name: 4-(2,3-Dihydro-1H-inden-5-yloxy)-3-(trifluoromethyl)phenylamine
• CAS No: 946784-24-3
• MF: C₁₆H₁₄F₃NO
• MW: 293.283674716949
• CID: 4721728
• Update Time: 2025-06-08

4-(2,3-Dihydro-1H-inden-5-yloxy)-3-(trifluoromethyl)phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-DIHYDRO-1H-INDEN-5-YLOXY)-3-(TRIFLUOROMETHYL)PHENYLAMINE
• 4-((2,3-Dihydro-1H-inden-5-yl)oxy)-3-(trifluoromethyl)aniline
• 4-(2,3-dihydro-1H-inden-5-yloxy)-3-(trifluoromethyl)aniline
• 4-(2,3-Dihydro-1H-inden-5-yloxy)-3-(trifluoromethyl)phenylamine

• Inchi： 1S/C16H14F3NO/c17-16(18,19)14-9-12(20)5-7-15(14)21-13-6-4-10-2-1-3-11(10)8-13/h4-9H,1-3,20H2
• InChI Key： WNOTUGCTMKTISZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1OC1C=CC2=C(C=1)CCC2)N)(F)F

Computed Properties

• Exact Mass: 293.103
• Monoisotopic Mass: 293.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 369.7±42.0 °C at 760 mmHg
• Flash Point: 177.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(2,3-Dihydro-1H-inden-5-yloxy)-3-(trifluoromethyl)phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2,3-Dihydro-1H-inden-5-yloxy)-3-(trifluoromethyl)phenylamine

Professional Introduction to Compound with CAS No. 946784-24-3 and Product Name: 4-(2,3-Dihydro-1H-inden-5-yloxy)-3-(trifluoromethyl)phenylamine

The compound with the CAS number 946784-24-3 and the product name 4-(2,3-Dihydro-1H-inden-5-yloxy)-3-(trifluoromethyl)phenylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a dihydroindenyl moiety linked to a trifluoromethylphenylamine group creates a scaffold that is both structurally complex and functionally intriguing, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of advanced computational methods and synthetic strategies. The compound in question exemplifies this trend, as its design incorporates elements that are known to enhance binding affinity and selectivity. Specifically, the trifluoromethyl group is a common pharmacophore in drug discovery due to its ability to modulate electronic properties and improve metabolic stability. When combined with the dihydroindenyl backbone, which is often associated with CNS-active compounds, the resulting molecule may exhibit properties that are particularly relevant for neurological disorders.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing molecules with desired pharmacological profiles. The 4-(2,3-Dihydro-1H-inden-5-yloxy)-3-(trifluoromethyl)phenylamine structure presents an interesting case for SAR studies, as modifications to either the dihydroindenyl or trifluoromethylphenylamine portions could lead to significant changes in biological activity. For instance, alterations to the aromatic ring system or the substitution pattern on the amine group could alter binding interactions with target enzymes or receptors.

One of the most compelling aspects of this compound is its potential application in treating conditions where modulation of neurotransmitter systems is key. The dihydroindenyl moiety is known to be present in several bioactive molecules that interact with serotonin receptors, suggesting that this compound may have serotonergic activity. Additionally, the presence of a trifluoromethylphenylamine group suggests potential interactions with other neurotransmitter systems, such as dopamine or norepinephrine pathways. These characteristics make it a valuable candidate for further exploration in preclinical models of neurological disorders.

The synthesis of this compound also highlights advancements in synthetic methodologies that allow for the efficient construction of complex molecular frameworks. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to assemble intricate structures with high precision. The preparation of the 4-(2,3-Dihydro-1H-inden-5-yloxy)-3-(trifluoromethyl)phenylamine scaffold likely involved multi-step sequences that showcase these cutting-edge synthetic strategies.

In terms of biological evaluation, initial studies have suggested that this compound exhibits promising pharmacological properties. In vitro assays have indicated potential activity against various targets relevant to neurological disorders, including serotonin receptors (e.g., 5-HT1A, 5-HT2A). Furthermore, preliminary pharmacokinetic studies suggest that the compound may possess favorable properties such as good solubility and reasonable metabolic stability, which are critical factors for drug development.

The integration of computational chemistry into drug discovery has also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques can provide insights into how the molecule interacts with biological targets at an atomic level. By using these methods, researchers can predict binding affinities and optimize lead structures before moving into expensive wet-lab experiments. The unique combination of experimental data and computational predictions offers a powerful approach to accelerating drug development pipelines.

As interest in targeted therapies continues to grow, compounds like 4-(2,3-Dihydro-1H-inden-5-yloxy)-3-(trifluoromethyl)phenylamine represent important tools for exploring new therapeutic avenues. The structural features present in this molecule make it an attractive candidate for further investigation into its potential applications in treating neurological conditions. Additionally, its design principles may inspire new generations of bioactive molecules with enhanced efficacy and selectivity.

The future direction of research on this compound will likely involve both structural optimization and detailed pharmacological characterization. By systematically modifying key functional groups and evaluating changes in biological activity, researchers can refine lead structures into potent therapeutic agents. Furthermore, exploring analogs that incorporate different substituents or scaffolds may uncover novel mechanisms of action and expand therapeutic possibilities.

In conclusion,4-(2,3-Dihydro-1H-inden-5-yloxy)-3-(trifluoromethyl)phenylamine, identified by CAS number 946784-24-3, is a structurally complex and biologically intriguing molecule with significant potential in pharmaceutical research. Its unique combination of pharmacophores positions it as a promising candidate for treating neurological disorders, while its synthetic accessibility allows for further exploration through medicinal chemistry approaches. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.